Cas no 13980-17-1 (Methyl 2-hydroxydocosanoate)

• Product Name: Methyl 2-hydroxydocosanoate
• CAS No: 13980-17-1
• MF: C₂₃H₄₆O₃
• MW: 370.609548091888
• CID: 120062
• PubChem ID: 566217
• Update Time: 2025-06-13

Methyl 2-hydroxydocosanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxydocosanoate
• Docosanoic acid,2-hydroxy-, methyl ester
• d,l-2-Hydroxy-docosansaeure-methylester
• Methyl 2-hydroxybehenate
• 2-HYDROXY C22:0 METHYL ESTER
• DL-α-Hydroxybehenic acid methyl ester
• dl-A-hydroxybehenic acid methyl ester
• DL-ALPHA-HYDROXYBEHENIC ACID METHYL ESTER
• DL-α-Hydroxybehenic acid methyl ester, Methyl 2-hydroxydocosanoate
• methyl-2-hydroxydo-cosanoate
• DTXSID00340635
• PD078045
• Methyl2-hydroxydocosanoate
• Docosanoic acid, 2-hydroxy-, methyl ester
• 2-Hydroxydocosanoic acid methyl ester
• SCHEMBL3182155
• 13980-17-1
• Methyl 2-hydroxybehenate, >=98% (capillary GC)
• FT-0713285
• KUHHQOLYDNMSJW-UHFFFAOYSA-N
• Methyl 2-hydroxybehenate
• DTXCID20291716

• Inchi： 1S/C23H46O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(24)23(25)26-2/h22,24H,3-21H2,1-2H3
• InChI Key： KUHHQOLYDNMSJW-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 370.34500
• Monoisotopic Mass: 370.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 10

Experimental Properties

• Density: 0.904
• Boiling Point: 401.6°C at 760 mmHg
• Flash Point: 185.9°C
• Refractive Index: 1.458
• PSA: 46.53000
• LogP: 6.95210

Methyl 2-hydroxydocosanoate Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on Methyl 2-hydroxydocosanoate

Comprehensive Analysis of Methyl 2-hydroxydocosanoate (CAS No. 13980-17-1): Properties, Applications, and Industry Trends

Methyl 2-hydroxydocosanoate (CAS No. 13980-17-1) is a long-chain fatty acid ester with a hydroxyl group at the second carbon position. This unique molecular structure grants it versatile applications in cosmetics, pharmaceuticals, and specialty chemicals. As demand for sustainable and bio-based ingredients grows, compounds like Methyl 2-hydroxydocosanoate are gaining attention for their biodegradability and compatibility with green chemistry principles. Researchers and manufacturers increasingly explore its potential as an emulsifier, moisturizer, or intermediate in high-value formulations.

The chemical’s hydroxyl group enhances its polarity, making it suitable for formulations requiring both hydrophobic and hydrophilic properties. In skincare, this feature aligns with the rising trend of "multi-functional ingredients," a term frequently searched in cosmetic science forums. Consumers and brands alike seek compounds that offer hydration (humectant properties) while stabilizing emulsions—a dual role Methyl 2-hydroxydocosanoate can fulfill. Its C22 chain length further contributes to occlusive effects, locking in moisture, a key concern in dry-skin-related Google queries.

From a synthetic perspective, 13980-17-1 is often derived from natural sources like plant oils, resonating with the "clean label" movement. Analytical techniques such as GC-MS and NMR confirm its purity, a topic trending in analytical chemistry discussions. Regulatory bodies prioritize transparency in ingredient sourcing, and this compound’s traceability meets stringent standards like ISO 16128 for natural origin quantification. Such compliance addresses frequent searches like "how to verify natural cosmetic ingredients."

Industrial applications extend beyond personal care. Methyl 2-hydroxydocosanoate serves as a precursor for synthesizing wax esters, which are pivotal in lubricants and coatings. With the global shift toward bio-lubricants (a hot topic in LinkedIn industrial groups), its enzymatic modification potential is under scrutiny. Patent databases reveal innovations using this ester to reduce friction in machinery, answering queries like "plant-based alternatives to petroleum lubricants."

Stability studies of CAS 13980-17-1 under varying pH and temperature conditions are cited in peer-reviewed journals, addressing formulation challenges highlighted in Reddit’s DIY skincare communities. Its oxidative stability—compared to shorter-chain esters—is a frequent subject in "longevity of natural esters" debates. These data points cater to professionals searching for "hydrolytically stable emollients" or "heat-resistant natural esters."

In summary, Methyl 2-hydroxydocosanoate exemplifies how niche biochemicals intersect with sustainability and functionality trends. Its CAS registry number (13980-17-1) anchors technical literature, while its adaptability answers real-world queries from formulators and eco-conscious brands. As research expands, this compound may emerge as a cornerstone in green industrial solutions and advanced cosmetic science.